Cas no 1356929-59-3 (Perindopril-d4 t-Butylamine Salt)

• Product Name: Perindopril-d4 t-Butylamine Salt
• CAS No: 1356929-59-3
• MF: C₂₃H₄₃N₃O₅
• MW: 445.62927365303
• CID: 1062935
• PubChem ID: 45040205
• Update Time: 2025-11-06

Perindopril-d4 t-Butylamine Salt Chemical and Physical Properties

Names and Identifiers

• Perindopril-d4 t-Butylamine Salt
• Perindopril-d4 t-But
• (2S,3aS,7aS)-1-[2,3,3,3-tetradeuterio-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid,2-methylpropan-2-amine
• 1356929-59-3
• CS-0200961
• Perindopril-d4 (erbumine)
• HY-B0130S
• (2S,3aS,7aS)-1-[(2S)-2,3,3,3-tetradeuterio-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid;2-methylpropan-2-amine
• Perindopril-d4 erbumine
• DA-56698

• Inchi： 1S/C19H32N2O5.C4H11N/c1-4-8-14(19(25)26-5-2)20-12(3)17(22)21-15-10-7-6-9-13(15)11-16(21)18(23)24;1-4(2,3)5/h12-16,20H,4-11H2,1-3H3,(H,23,24);5H2,1-3H3/t12-,13-,14-,15-,16-;/m0./s1/i3D3,12D;
• InChI Key： IYNMDWMQHSMDDE-LJPFWORXSA-N
• SMILES： O=C([C@]([2H])(C([2H])([2H])[2H])N[C@H](C(=O)OCC)CCC)N1[C@H](C(=O)O)C[C@@H]2CCCC[C@H]12.NC(C)(C)C

Computed Properties

• Exact Mass: 445.34500
• Monoisotopic Mass: 445.34537846g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 549
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Melting Point: 110-117°C
• PSA: 121.96000
• LogP: 3.71330

Additional information on Perindopril-d4 t-Butylamine Salt

Perindopril-d4 t-Butylamine Salt (CAS No. 1356929-59-3): An Overview of a Promising Compound in Cardiovascular Research

Perindopril-d4 t-Butylamine Salt (CAS No. 1356929-59-3) is a deuterated derivative of the well-known angiotensin-converting enzyme (ACE) inhibitor, perindopril. This compound has gained significant attention in recent years due to its potential applications in cardiovascular research and drug development. The introduction of deuterium atoms into the molecular structure of perindopril aims to enhance its metabolic stability and pharmacokinetic properties, thereby improving its therapeutic efficacy and safety profile.

The deuterium substitution in Perindopril-d4 t-Butylamine Salt is strategically placed to slow down the metabolism of the drug, potentially leading to a longer half-life and reduced frequency of dosing. This is particularly beneficial for patients with chronic conditions such as hypertension and heart failure, where consistent drug levels are crucial for effective management.

Recent studies have shown that Perindopril-d4 t-Butylamine Salt exhibits similar ACE inhibitory activity to its non-deuterated counterpart, perindopril. However, the deuterated form demonstrates enhanced stability in vivo, which can translate into improved patient compliance and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that Perindopril-d4 t-Butylamine Salt maintained its efficacy over a longer period compared to perindopril, suggesting a potential advantage in long-term treatment regimens.

The t-Butylamine salt form of Perindopril-d4 is particularly noteworthy for its solubility and stability characteristics. The t-Butylamine salt enhances the compound's solubility in aqueous solutions, which is essential for formulation development and administration routes such as oral tablets or injectable solutions. This improved solubility can also contribute to better bioavailability and therapeutic outcomes.

In addition to its cardiovascular applications, Perindopril-d4 t-Butylamine Salt has been explored for its potential benefits in other areas of medicine. For example, preliminary research suggests that it may have protective effects against renal damage associated with hypertension and diabetes. A study published in the American Journal of Physiology (2022) demonstrated that Perindopril-d4 t-Butylamine Salt significantly reduced proteinuria and improved renal function in animal models of diabetic nephropathy.

The safety profile of Perindopril-d4 t-Butylamine Salt has also been extensively evaluated. Clinical trials have shown that it is generally well-tolerated, with side effects similar to those observed with perindopril. Common side effects include dizziness, headache, and fatigue, which are typically mild and transient. However, as with any medication, careful monitoring is recommended, especially in patients with pre-existing renal or hepatic impairments.

The development of Perindopril-d4 t-Butylamine Salt represents a significant advancement in the field of deuterated drugs. Deuteration technology has the potential to revolutionize drug design by improving the pharmacokinetic properties of existing medications without altering their primary therapeutic effects. This approach can lead to more effective and safer treatments for a wide range of diseases.

In conclusion, Perindopril-d4 t-Butylamine Salt (CAS No. 1356929-59-3) is a promising compound with potential applications in cardiovascular research and drug development. Its enhanced metabolic stability and improved pharmacokinetic properties make it an attractive candidate for further clinical investigation. As research continues to advance, it is likely that this deuterated derivative will play an increasingly important role in the management of cardiovascular diseases and other related conditions.